Cas no 2097930-33-9 (3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline)

• Product Name: 3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline
• CAS No: 2097930-33-9
• MF: C₁₇H₁₉BrN₄O₂
• MW: 391.262362718582
• CID: 6484137
• PubChem ID: 126852304
• Update Time: 2025-05-23

3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• F6478-1979
• [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-[3-(dimethylamino)phenyl]methanone
• AKOS032457536
• 3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline
• 2097930-33-9

• Inchi： 1S/C17H19BrN4O2/c1-21(2)14-5-3-4-12(8-14)16(23)22-7-6-15(11-22)24-17-19-9-13(18)10-20-17/h3-5,8-10,15H,6-7,11H2,1-2H3
• InChI Key： WEPUIDSNBYMPOY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(C2C=CC=C(C=2)N(C)C)=O)CC1

Computed Properties

• Exact Mass: 390.06914g/mol
• Monoisotopic Mass: 390.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline

Compound CAS No. 2097930-33-9: 3-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline

The compound CAS No. 2097930-33-9, also known as 3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrimidine ring, a pyrrolidine moiety, and an N,N-dimethylamino group. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of 5-bromopyrimidinyl derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrrolidine ring in this compound adds to its stability and enhances its ability to interact with biological targets. Additionally, the N,N-dimethylamino group contributes to the compound's lipophilicity, which is crucial for its potential use in drug delivery systems.

One of the most promising applications of this compound lies in its ability to act as a scaffold for the development of new pharmaceuticals. Researchers have demonstrated that the 5-bromopyrimidinyl group can be modified to target specific enzymes or receptors, making it a valuable tool in medicinal chemistry. Furthermore, the pyrrolidine moiety has been shown to improve the bioavailability of drugs, making this compound a strong candidate for further exploration in preclinical studies.

The synthesis of CAS No. 2097930-33-9 involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyrimidine ring through cyclization reactions, followed by the introduction of the bromine substituent and the pyrrolidine group. The final step involves coupling the pyrrolidine moiety with the N,N-dimethylaniline group to complete the structure. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and molecular interactions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. For instance, molecular docking studies have revealed that this compound has strong binding affinity for certain protein targets, suggesting its potential role in inhibiting enzymatic activity. These findings have opened new avenues for exploring its therapeutic applications.

Another area where this compound shows promise is in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For example, researchers have investigated its use in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in industries such as electronics and healthcare.

Despite its numerous advantages, it is essential to consider the safety and environmental impact of this compound. Preliminary toxicity studies indicate that it has low acute toxicity when administered at recommended doses. However, further long-term studies are required to fully assess its safety profile and environmental fate.

In conclusion, CAS No. 2097930-33-9, or 3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline, is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical research, positions it as a key player in future developments within medicinal chemistry, materials science, and beyond.